ObjectiveStrain changes at the cartilage-bone interface play a crucial role in osteoarthritis (OA) development. Contrast-Enhanced X-ray Computed Tomography (CECT) and Digital Volume Correlation (DVC) can measure 3D strain changes at the osteochondral interface. Using lab-based CT systems it is often difficult to visualise soft tissues such as articular cartilage without staining to enhance contrast. Contrast-Enhancing Staining Agents (CESAs), such as Phosphotungstic Acid (PTA) in 70% ethanol, can cause tissue shrinkage and alter tissue mechanics. The aims of this study were, firstly, to assess changes to the mechanical properties of osteochondral tissue after staining with a PTA/PBS solution, and secondly, to visualise articular cartilage during loading and with CECT imaging in order to compare strain across the interface in both healthy and OA joints using DVC.DesignNanoindentation was used to assess changes to mechanical properties in articular cartilage and subchondral bone before and after staining. Hindlimbs from Dunkin-Hartley guinea pigs were stained with 1% PTA/PBS at room temperature for 6 days. Two consecutive CECT datasets were acquired for DVC error analysis. In-situ compression with a load corresponding to 2x body weight was applied, the specimen was re-imaged, and DVC was performed between the pre- and post-load tomograms.ResultsNanoindentation before and after PTA/PBS staining showed similar cartilage stiffness (p < 0.05), however, staining significantly decreased the stiffness of subchondral bone (∼9-fold; p = 0.0012). In severe OA specimens, third principal/compressive (εp3) strain was 141.7% higher and shear strain (γ) was 98.2% higher in tibial articular cartilage compared to non-OA (2 – month) specimens. A 23.1% increase in third principal stain strain and a 54.5% significant increase in the shear (γ) strain (p = 0.0027) was transferred into the mineralised regions of calcified cartilage and subchondral bone in severe OA specimens.ConclusionsThese results indicate the suitability of PTA in PBS as a contrast agent for the visualisation of cartilage during CECT imaging and allowed DVC computation of strain across the cartilage-bone interface. However, further research is needed to address the reduction in stiffness of subchondral bone after incubation in PBS.

ObjectiveTo summarize the existing scientific evidence on the effect of distinct intraoral (IOS) and extraoral (EOS) scanners in terms of their accuracy for image acquisition and the marginal/internal adaptation of indirect restorations.MethodsThe protocol of this scoping review is available online (https://osf.io/cwua7/). A structured search, with no date restriction, was performed in LILACS, MEDLINE via Pubmed, EMBASE, Web of Science, and Scopus, for articles written in English. The inclusion criteria were studies that considered at least two scanners, regardless of method (intra or extraoral), for the production of tooth-supported restorations. Two independent and blinded researchers screened the studies, collected and analyzed the data descriptively.Results103 studies were included (55 on marginal/internal adaptation, 33 on accuracy, 5 on both outcomes, and 10 reviews). Most of them, shown clinically acceptable adaptation (<120 μm). Factors commonly related to the performance of scanners are: use of anti-reflection powders, method of image acquisition, and restoration/tooth characteristics. The need of anti-reflection powders was controversial. Different scanning principles seems to result on similar performance; IOS that combine them could be promising. The most explored systems were Omnicam - IOS, and inEos X5 - EOS, which showed similar performance on marginal/internal adaptation. Scarce studies explored the performance of EOS systems, especially in terms of accuracy. Different restoration designs as single-unit seemed not to modify the performance of scanners. Limited information is available regarding the planned cement space, restorative material and design (multi-unit restorations), as also techniques to measure adaptation.ConclusionsDigital scanners are valid approaches to obtain accurate impressions resulting in clinically acceptable restorations. Systems that uses combined principles of image acquisition seems promising for optimal performance. Based on high discrepancy, the quality of evaluated evidence is low, and well-designed studies are still encouraged, especially considering validated IOS/EOS as a control comparison condition.

In this study, the Taguchi method was utilized to optimize fused filament fabrication (FFF) additive manufacturing with the goal of maximizing the flexural strength of 3D printed polyaryletherketone specimens. We analyzed 3D printed (3DP) carbon fiber reinforced poly-etherketoneketone (CFR PEKK), 3D printed and pressed (3DP + P) CFR PEKK, and injection molded medical grade polyetheretherketone (PEEK) as a control. Fracture surfaces were analyzed via scanning electron microscopy (SEM).The parameters that were varied in the optimization included nozzle diameter, layer height, print speed, raster angle, and nozzle temperature. We analyzed the flexural strength and flexural modulus determined from 3-point bending (ASTM D790). Using Taguchi optimization, the signal to noise ratio (SNR) was calculated to determine the relationship between the input parameters and flexural strength and to determine optimal print settings. Results were confirmed with analysis of variance (ANOVA).The raster angle and layer height were determined to have the greatest impact on the flexural strength of specimens printed in the FFF process for 3DP CFR PEKK. The optimized printing parameters were found to be 0/90 Raster Angle, 0.25 mm layer height, 0.8 mm Nozzle Diameter, 375 °C nozzle temperature, and 1100 mm/min print speed. The optimized 3DP CFR PEKK test samples had a flexural strength of 111.3 ± 5.3 MPa and a flexural modulus of 3.5 GPa. 3DP + P CFR PEKK samples had a flexural strength of 257.2 ± 17.8 MPa and a flexural modulus of 8.2 GPa. Statistical comparisons between means demonstrated that pressing significantly improves both flexural strength and flexural modulus of 3DP CFR PEKK.The results of this study support the hypothesis that post consolidation of 3DP specimens improves mechanical properties. Post-processing composites via pressing may allow greater design freedom within the 3DP process while improving mechanical properties.

Aortic smooth muscle cells (SMCs) play a vital role in maintaining homeostasis in the aorta by sensing and responding to mechanical stimuli. However, the mechanisms that underlie the ability of SMCs to sense and respond to stiffness change in their environment are still partially unclear. In this study, we focus on the role of acto-myosin contractility in stiffness sensing and introduce a novel continuum mechanics approach based on the principles of thermal strains. Each stress fiber satisfies a universal stress-strain relationship driven by a Young's modulus, a contraction coefficient scaling the fictitious thermal strain, a maximum contraction stress and a softening parameter describing the sliding effects between actin and myosin filaments. To account for the inherent variability of cellular responses, large populations of SMCs are modeled with the finite-element method, each cell having a random number and a random arrangement of stress fibers. Moreover, the level of myosin activation in each stress fiber satisfies a Weibull probability density function. Model predictions are compared to traction force measurements on different SMC lineages. It is demonstrated that the model not only predicts well the effects of substrate stiffness on cellular traction, but it can also successfully approximate the statistical variations of cellular tractions induced by intercellular variability. Finally, stresses in the nuclear envelope and in the nucleus are computed with the model, showing that the variations of cytoskeletal forces induced by substrate stiffness directly induce deformations of the nucleus which can potentially alter gene expression. The predictability of the model combined to its relative simplicity are promising assets for further investigation of stiffness sensing in 3D environments. Eventually, this could contribute to decipher the effects of mechanosensitivity impairment, which are known to be at the root of aortic aneurysms.

Interspecies comparisons of the extracellular matrix of temporomandibular joint (TMJ) condylar cartilage are necessary to elucidate the mechanisms underlying its superior mechanical properties, to guide the construction of animal models of TMJ-related diseases, and to establish standards for the engineering of TMJ condylar cartilage. Here we characterize and compare TMJ condylar cartilage from six different species from a materials science perspective, including structure, composition and mechanical properties from the macroscopic to the microscopic level. The gross morphology showed obvious interspecies differences in size and shape, which may be related to the different joint motion patterns. Although the condylar cartilage of all species can be divided histologically into a superficial fibrous layer and a deep hyaline layer, there are significant interspecies differences in the microstructure of the fibrils in the two layers, mainly in the diameter of the fibrils. Compositionally, there were no significant differences in collagen composition between species, but the content of glycosaminoglycans (GAGs) decreased progressively with increasing body size, with the same results obtained by Safranin O staining and biochemical analysis. Mechanically, the elastic modulus of mouse condylar cartilage was significantly higher than that of the other species and tended to decrease with increasing body size. This study shows that the TMJ condylar cartilage of different species has its own specific structure-composition-mechanics matching characteristics for their unique masticatory stress dissipation, and differences in fibril diameter and GAGs content may be the two ultimate factors influencing the differences in cartilage mechanical properties between species, while the condylar cartilage of pigs is most similar to that of humans, suggesting that pigs may be a suitable animal model for TMJ studies.

Crosslinked chitosan (CS) is one of the most useable hydrogels in biomedicine and tissue engineering. Unlike most chitosan crosslinkers that are toxic, such as glutaraldehyde, vanillin is a natural, biocompatible, and antimicrobial alternative. The crosslinking of chitosan and vanillin consists of Schiff base bonds between the amines of chitosan and the aldehydes of vanillin, in addition to hydrogen bonds formed across the network. In most studies, the combination of chitosan and vanillin has been investigated in small sizes (micro/nanoscale and biofilms). In this study, a chitosan-vanillin (CV) hydrogel was studied on a macroscale with a three-dimensional porous structure, and it was compared with chitosan crosslinked with glutaraldehyde (CG) on the same scale. Fourier transform infrared spectroscopy (FTIR) and scanning electron microscopy (FE-SEM) used to identify the bonds formed and examine the morphology of the hydrogels. The gel content, swelling, porosity, mechanical properties, cell viability (on L929 and mesenchymal cells), and antibacterial activity (against Escherichia coli and Staphylococcus aureus) of the samples were investigated. The results showed that the CV had both gel content and high porosity (>90%), with an interconnected porous network of uniform pore size. The CV hydrogel exhibited good antibacterial activity and cell viability. In terms of mechanical properties, CV has weaker mechanical properties compared to CG in the dry state, while the mechanical properties of CV have more improved in the swollen state compared to CG.

The purpose of this study was to systematically review the impact of nanofillers on the physicomechanical properties of resin-based pit and fissure sealants (RBS). This review included in vitro studies with full-length English-language articles reporting on the physicomechanical properties of nanofilled RBS until February 2023. PubMed, Web of Sciences, Scopus, and LILACS databases were accessed for literature searches. The review was formulated based on the Preferred Reporting Items for Systematic Review and Meta-Analyses (PRISMA) guidelines and used the Consolidated Standards of Reporting Trials (CONSORT) guidelines and risk of bias Cochrane tool for quality assessment. The search resulted in 539 papers, of which 22 were eligible to be included in the review. Inorganic, polymeric, core-shell, and composite nanomaterials were used to reinforce the studied RBS. The inherent nature of the nanomaterial used, its morphology, concentration, and volume used were the primary parameters that determined the nanomaterial's success as a filler in RBS. These parameters also influenced their interaction with the resin matrix, which influenced the final physicomechanical properties of RBS. The use of nanofillers that were non-agglomerated and well dispersed in the resin matrix enhanced the physicomechanical properties of RBS.

This study aims to gain mechanistic understanding of how aging-related changes in the microstructure of cortical bone drive mechanical consequences at the macroscale. To that end, cortical bone was modeled as a bundle of elastic–plastic, parallel fibers, which represented osteons and interstitial tissue, loaded in uniaxial tension. Distinct material properties were assigned to each fiber in either the osteon or interstitial fiber “families.” Models representative of mature (20–60 yrs.) bone, and elderly (60+) bone were created by modeling aging via the following changes to the input parameters: (i) increasing porosity from 5% to 15%, (ii) increasing the ratio of the number of osteon fibers relative to interstitial fibers from 40% to 50%, and (iii) changing the fiber material properties from representing mature bone samples to representing elderly bone samples (i.e., increased strength and decreased toughness of interstitial fibers together with decreased toughness of osteon fibers). To understand the respective contributions of these changes, additional models isolating one or two of each of these were also created. From the computed stress–strain curve for the fiber bundle, the yield point (ϵy, σy), ultimate point (ϵu, σu), and toughness (UT) for the bundle as a whole were measured. We found that changes to all three input parameters were required for the model to capture the aging-related decline in cortical bone mechanical properties consistent with those previously reported in the literature. In both mature and elderly bundles, rupture of the interstitial fibers drove the initial loss of strength following the ultimate point. Plasticity and more gradual rupture of the osteons drove the remainder of the response. Both the onset and completion of interstitial fiber rupture occurred at lower strains in the elderly vs. mature case. These findings point to the importance of studying microstructural changes beyond porosity, such as the area fraction of osteons and the material properties of osteon and interstitial tissue, in order to further understanding of aging-related changes in bone.

Strontium borosilicate bioactive glass (SrBG) and calcium aluminate cement (CA) composites have been synthesized. The primary goal of this work is to evaluate how SrBG affects the bioactivity and physico-mechanical characteristics of CA. To fulfill this aim, SrBG was prepared by melt–quenching method and utilized as a substitute for CA by 5, 10, 15, and 20 wt%. To estimate the biological behavior of the prepared specimens, hydrᴏxyapatite layer (HA) establishment on the surface of cement paste was followed; after their immersion in a solution resembles human blood plasma (simulated body fluid solution (SBF)) at a temperature of about37 ± 0.5 °C for 4 weeks. The variations of pH, Ca and P ions concentrations in the SBF solution after soaking were determined. Compressive strength, apparent porosity, and bulk density were also measured. Via Fourier transform IR spectroscopy and X-ray diffraction analyses, the main components had been analyzed. Using scanning electron microscope (SEM) attached to energy dispersive spectroscopy, morphology of the samples was investigated. Additionally, the antimicrobial property was also assessed. The results proved that the hydrᴏxyapatite layer (HA) was developed on the surface of the prepared samples after soaking in the biological solution (SBF). It was also found that increasing SrBG percent in synthesized samples promotes the physico-mechanical characteristics and also the bioactivity performance of CA cement.Finally, these materials also showed good inhibition behavior towards bacterial biᴏfilms, against S. aureus and E. coli. after 48h. This makes these materials excellent candidates for preventing growth of bacteria after their implantation in teeth or bone.

In the present work, graphene oxide (GO) was initially prepared by the modified Hummers’ method and then surface modification with 3-Methacryloxypropyltrimeth- oxysilane (MPS) was carried out. The silanized GO based polyacrylate (PA) composite emulsion was fabricated via in situ copolymerization. The covalent bonds formed between GO and PA matrix were proposed to improve the dispersion of MPS-GO in composites. FTIR spectra, Raman spectra, XPS and XRD data confirmed that oxidation and modification were occurred, and oxygen-containing functional groups and CC groups were introduced on the side of GO, respectively. Two kinds of structures were observed in composite latexes, and the average diameter of composite latexes (107 nm) was larger than that of PA latexes (87 nm). FTIR spectra also disclosed that reactive MPS-GO had already successfully copolymerized with the PA matrix. AFM images demonstrated that wrinkled GO nanosheets were homogeneously dispersed and incorporated into the PA matrix. The water contact angle (WCA) was found increasing as the addition of MPS-GO, although the composite films exhibited obvious hydrophilicity with increasing the content of MPS-GO.